BE“GHE Foundational & Exploratory

Check Availability & Pricing

molecular weight and formula of 2-Hydroxy-7-
methoxyquinoline-3-carbaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Hydroxy-7-methoxyquinoline-3-
Compound Name:
carbaldehyde

Cat. No.: B010043

An In-depth Technical Guide to 2-Hydroxy-7-
methoxyquinoline-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde. The
information is curated for professionals in the fields of chemical research and drug
development.

Core Compound Data

2-Hydroxy-7-methoxyquinoline-3-carbaldehyde, with the CAS number 101382-55-2, is a
substituted quinoline derivative. Quinoline and its analogues are a significant class of
heterocyclic compounds with a wide range of applications in medicinal chemistry. The
physicochemical properties of its tautomer, 7-Methoxy-2-o0xo-1,2-dihydro-quinoline-3-
carbaldehyde, are summarized below.
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Property Value
Molecular Formula C11H9NOs3
Molecular Weight 203.19 g/mol
CAS Number 101382-55-2

Synthesis and Experimental Protocols

The synthesis of 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde can be approached
through the hydrolysis of a corresponding 2-chloroquinoline precursor. This method is a
common strategy for producing 2-hydroxyquinoline derivatives. Below is a detailed
experimental protocol for a plausible synthetic route.

Experimental Protocol: Synthesis of 2-Hydroxy-7-
methoxyquinoline-3-carbaldehyde

This protocol is based on established methodologies for the synthesis of similar quinoline
derivatives.

Materials:

2-Chloro-7-methoxyquinoline-3-carbaldehyde

Acetic acid

Sodium acetate

Water

Ethanol

Procedure:

¢ Reaction Setup: In a round-bottom flask, dissolve 2-Chloro-7-methoxyquinoline-3-
carbaldehyde (1 equivalent) in a mixture of acetic acid and water.
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» Addition of Base: Add sodium acetate (3 equivalents) to the solution.

e Reaction Conditions: Heat the reaction mixture to reflux (approximately 100-120°C) for 4-6
hours. The progress of the reaction should be monitored by Thin Layer Chromatography
(TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature.
e Precipitation: Pour the reaction mixture into ice-cold water to precipitate the crude product.

« Filtration and Washing: Filter the precipitate and wash thoroughly with water to remove any
remaining acid and salts.

 Purification: Recrystallize the crude product from a suitable solvent, such as ethanol or an
ethanol/water mixture, to obtain the purified 2-Hydroxy-7-methoxyquinoline-3-
carbaldehyde.

Potential Biological Significance

Quinoline derivatives are known to exhibit a broad spectrum of biological activities, making
them attractive scaffolds for drug discovery.[1][2][3] While specific signaling pathways for 2-
Hydroxy-7-methoxyquinoline-3-carbaldehyde are not extensively documented, the quinoline
core is associated with a variety of pharmacological effects, including:

Anticancer Activity[1][3]

Antibacterial and Antifungal Properties[1][2]

Antimalarial Effects[1][2]

Anti-inflammatory Action[1][3]

Antiviral Capabilities[1]

The functional groups present on the 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde
molecule, namely the hydroxyl, methoxy, and aldehyde groups, offer multiple points for further
chemical modification to develop novel therapeutic agents.
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Synthetic Workflow and Logic

The synthesis of 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde and related compounds
often starts from a readily available precursor, 2-chloroquinoline-3-carbaldehyde. This
intermediate is highly versatile and can be used to generate a variety of substituted quinolines.

Starting Material Vilsmeier-Haack Reaction Hydrolysis

" i Formylation 2-Chloro-7-methoxyquinoline- Nucleophilic Substitution " : 2-Hydroxy-7-methoxyquinoline-
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Caption: Synthetic workflow for 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde.

The logical relationship for troubleshooting common issues in the synthesis of related quinoline
aldehydes often involves addressing challenges in the key formylation and substitution steps.
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Caption: Troubleshooting logic for the synthesis of quinoline-3-carbaldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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